BE“GHE Foundational & Exploratory

Check Availability & Pricing

4-O-Methylgrifolic acid physical and chemical
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-O-Methylgrifolic acid

Cat. No.: B1163443

In-Depth Technical Guide to 4-O-Methylgrifolic
Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-0O-Methylgrifolic acid is a naturally occurring farnesylphenol, a class of compounds known
for their diverse biological activities. It is a derivative of the more widely studied grifolic acid and
has been isolated from the inedible mushroom Albatrellus dispansus. This technical guide
provides a comprehensive overview of the known physical and chemical properties,
experimental protocols for its isolation, and insights into its biological activities and potential
signaling pathways.

Physical and Chemical Properties

The physical and chemical properties of 4-O-Methylgrifolic acid are summarized in the tables
below. While experimentally determined data for some properties are limited, computed values
provide useful estimates for researchers.

General and Computed Properties
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Property Value Source
Molecular Formula C24H3404 --INVALID-LINK--[1]
Molecular Weight 386.5 g/mol --INVALID-LINK--[1]
2-hydroxy-4-methoxy-6-
methyl-3-[(2E,6E)-3,7,11-
IUPAC Name _ --INVALID-LINK--[1]
trimethyldodeca-2,6,10-
trienyl]benzoic acid
CAS Number 118040-60-1 --INVALID-LINK--[2]
Topological Polar Surface Area  66.8 A2 --INVALID-LINK--[1]
Hydrogen Bond Donor Count 2 --INVALID-LINK--
Hydrogen Bond Acceptor
4 --INVALID-LINK--
Count
Rotatable Bond Count 10 --INVALID-LINK--
XLogP3 7.6 --INVALID-LINK--[1]

Experimental Properties

Property Value Notes
Data for the parent compound,
Melting Point Not available grifolic acid, is reported as 93-
94 °C.
Data for the parent compound,
Boiling Point Not available grifolic acid, is predicted to be
557.1+50.0 °C.[3]
B ) Can be prepared as a 10 mM
Solubility Soluble in DMSO

stock solution in DMSO.[3]

Experimental Protocols
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Isolation of Grifolic Acid Derivatives from Albatrellus
dispansus

While a specific, detailed protocol for the isolation of 4-O-Methylgrifolic acid is not readily
available in the public domain, the general procedure for isolating grifolic acid and its
derivatives from the fruiting bodies of Albatrellus species involves the following steps. This
protocol is based on methodologies reported for similar compounds.

Workflow for Isolation of Grifolic Acid Derivatives
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Caption: General workflow for the isolation of 4-O-Methylgrifolic acid.
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Methodology:

o Extraction: Fresh or dried fruiting bodies of Albatrellus dispansus are homogenized and
extracted with methanol at room temperature. The solvent is then evaporated under reduced
pressure to yield a crude methanolic extract.

o Fractionation: The crude extract is suspended in water and partitioned with a series of
organic solvents of increasing polarity, such as n-hexane, ethyl acetate, and n-butanol. The
fraction containing the compounds of interest (typically the ethyl acetate fraction for
farnesylphenols) is collected.

o Chromatographic Separation: The active fraction is subjected to column chromatography on
silica gel, eluting with a gradient of n-hexane and ethyl acetate. Fractions are collected and
monitored by thin-layer chromatography (TLC).

 Purification: Fractions containing 4-O-Methylgrifolic acid are further purified using
preparative high-performance liquid chromatography (HPLC) to yield the pure compound.

o Structure Elucidation: The structure of the isolated compound is confirmed by spectroscopic
methods, including *H NMR, 3C NMR, and mass spectrometry.

Biological Activity and Signaling Pathways

The biological activity of 4-O-Methylgrifolic acid has not been extensively studied; however,
the parent compound, grifolic acid, has been shown to possess a range of activities, including
anti-inflammatory and anti-cancer effects.[2]

Grifolic acid is known to be an agonist of the free fatty acid receptor 4 (FFAR4), also known as
GPR120.[4][5] This receptor is involved in various physiological processes, including the
regulation of metabolism and inflammation. Activation of FFAR4 by long-chain fatty acids has
been shown to mediate anti-inflammatory effects.

Interestingly, some studies suggest that the cytotoxic effects of grifolic acid on certain cancer
cell lines may be independent of FFAR4 activation, indicating the involvement of other signaling
pathways. For instance, grifolic acid has been observed to induce mitochondrial membrane
potential loss and subsequent cell death in macrophages.[4][6]
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Potential Signaling Pathway: FFAR4 (GPR120) Activation

The proposed mechanism of action for grifolic acid and potentially its derivatives like 4-O-
Methylgrifolic acid involves the activation of the FFAR4 signaling pathway.
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Caption: Proposed FFAR4 (GPR120) signaling pathway for 4-O-Methylgrifolic acid.
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Spectroscopic Data

Detailed spectroscopic data for 4-O-Methylgrifolic acid is not widely available in public
databases. The characterization of this compound would typically involve the following
spectroscopic techniques:

e 1H NMR (Proton Nuclear Magnetic Resonance): To determine the number and types of
hydrogen atoms in the molecule.

e 13C NMR (Carbon-13 Nuclear Magnetic Resonance): To identify the number and types of
carbon atoms.

e Mass Spectrometry (MS): To determine the molecular weight and elemental composition.
 Infrared (IR) Spectroscopy: To identify the functional groups present in the molecule.

Researchers who have isolated or synthesized this compound would possess this data, which
is crucial for its unambiguous identification.

Conclusion

4-O-Methylgrifolic acid is a farnesylphenol with potential for further investigation in drug
discovery and development. While information on its physical and chemical properties is still
emerging, its relationship to grifolic acid suggests it may share similar biological activities,
possibly through the modulation of the FFAR4 signaling pathway. Further research is needed to
fully characterize this compound, including the determination of its complete spectroscopic
profile, experimental physical properties, and a thorough evaluation of its pharmacological
effects and mechanisms of action. This guide serves as a foundational resource for scientists
and researchers interested in exploring the therapeutic potential of 4-O-Methylgrifolic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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